Cas no 2171418-20-3 (3-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid)

• Product Name: 3-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid
• CAS No: 2171418-20-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5563940
• PubChem ID: 165805527
• Update Time: 2025-06-11

3-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1494083
• EN300-1496766
• 2171418-20-3
• 2172208-40-9
• 3-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid
• 3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• 3-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)31)29-26(32)19-12-10-18(11-13-19)15-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： LIVAVZFWUVQBDM-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid

Introduction to 3-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic Acid (CAS No. 2171418-20-3)

3-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid, identified by its CAS number 2171418-20-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, with its intricate structural framework, represents a pinnacle of synthetic chemistry and holds promise for various therapeutic applications.

The compound's name is a testament to its complex architecture, featuring multiple functional groups that contribute to its unique chemical properties. The presence of a (1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido} moiety suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design. This structural feature is particularly relevant in the context of developing targeted therapies that interact with specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such complex molecules in overcoming challenges associated with drug resistance and improving treatment efficacy. The use of fluorinated aromatic groups, such as the 9H-fluoren-9-yl moiety, has been extensively studied for their ability to enhance metabolic stability and binding interactions. These features make the compound an attractive candidate for further investigation in the development of novel pharmaceutical agents.

The butanoic acid moiety at the terminal end of the molecule introduces a polar and hydrophilic character, which can influence solubility and bioavailability. This balance between hydrophobic and hydrophilic regions is crucial for ensuring that the compound can effectively traverse biological membranes while maintaining stability in biological fluids. Such characteristics are often sought after in drug candidates to optimize their pharmacokinetic profiles.

In the realm of academic research, 3-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid has been explored as a potential intermediate in the synthesis of more complex peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacological properties such as enhanced half-life and reduced immunogenicity. The structural motifs present in this compound make it a valuable building block for such synthetic endeavors.

The role of chiral centers in this molecule, specifically the (1R,4R) configuration, underscores the importance of stereochemistry in drug design. Enantiomeric purity is critical in pharmaceuticals as it can significantly impact efficacy and safety profiles. The synthesis of this compound requires precise control over stereochemistry, often employing advanced catalytic methods and chiral auxiliaries to achieve the desired configuration.

Recent studies have also explored the potential applications of this compound in addressing neurological disorders. The cyclohexyl formamide group is known to interact with various neurotransmitter receptors, making it a promising scaffold for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. The fluorenyl methoxycarbonyl (Fmoc) group further enhances its potential by providing metabolic stability and facilitating conjugation to other bioactive molecules.

The pharmaceutical industry has increasingly recognized the value of combinatorial chemistry and high-throughput screening in identifying novel drug candidates. Compounds like 3-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid serve as key components in these libraries, offering diverse structural motifs that can be screened against various biological targets. This approach has led to the discovery of several lead compounds that have advanced into clinical trials.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize sustainability by reducing waste generation and minimizing hazardous byproducts. Techniques such as asymmetric hydrogenation and enzymatic resolutions have been employed to achieve high yields and enantiomeric purity without compromising environmental standards.

In conclusion, 3-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid (CAS No. 2171418-20-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in addressing some of today's most challenging medical conditions.